4-[4-(1,3-Benzodioxol-5-ylmethylideneamino)phenyl]sulfonylaniline

• CAS No.: 6632-83-3
• Molecular Formula: C20H16N2O4S
• Molecular Weight: 380.4 g/mol
• IUPAC Name: 4-[4-(1,3-benzodioxol-5-ylmethylideneamino)phenyl]sulfonylaniline
• InChI: InChI=1S/C20H16N2O4S/c21-15-2-6-17(7-3-15)27(23,24)18-8-4-16(5-9-18)22-12-14-1-10-19-20(11-14)26-13-25-19/h1-12H,13,21H2
• InChI Key: MDCWUZSEQIBPKZ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=NC3=CC=C(C=C3)S(=O)(=O)C4=CC=C(C=C4)N

Description

4-[4-(1,3-Benzodioxol-5-ylmethylideneamino)phenyl]sulfonylaniline is a complex organic compound with a unique structure that includes a benzodioxole ring and a sulfonylaniline group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[4-(1,3-Benzodioxol-5-ylmethylideneamino)phenyl]sulfonylaniline typically involves the condensation of 1,3-benzodioxole-5-carbaldehyde with 4-aminobenzenesulfonamide under specific reaction conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product .

Chemical Reactions Analysis

Types of Reactions

4-[4-(1,3-Benzodioxol-5-ylmethylideneamino)phenyl]sulfonylaniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can lead to the formation of amine derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions for these reactions vary but typically involve controlled temperatures and specific solvents .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield sulfone derivatives, while reduction can produce amine derivatives .

Scientific Research Applications

4-[4-(1,3-Benzodioxol-5-ylmethylideneamino)phenyl]sulfonylaniline has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-[4-(1,3-Benzodioxol-5-ylmethylideneamino)phenyl]sulfonylaniline involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Similar Compounds

• 4-[(1,3-Benzodioxol-5-ylmethyl)amino]benzoic acid
• 4-[4-(benzo[1,3]dioxol-5-ylmethylideneamino)phenyl]sulfonylaniline

Uniqueness

4-[4-(1,3-Benzodioxol-5-ylmethylideneamino)phenyl]sulfonylaniline is unique due to its specific combination of functional groups, which imparts distinct chemical and biological properties.